Cas no 1820579-36-9 (5-Tert-butyl 6-methyl (6S)-3H,4H,6H,7H-imidazo[4,5-C]pyridine-5,6-dicarboxylate)

• Product Name: 5-Tert-butyl 6-methyl (6S)-3H,4H,6H,7H-imidazo[4,5-C]pyridine-5,6-dicarboxylate
• CAS No: 1820579-36-9
• MF: C₁₃H₁₉N₃O₄
• MW: 281.307663202286
• CID: 4618838
• Update Time: 2025-06-03

5-Tert-butyl 6-methyl (6S)-3H,4H,6H,7H-imidazo[4,5-C]pyridine-5,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-TERT-BUTYL 6-METHYL (6S)-3H,4H,6H,7H-IMIDAZO[4,5-C]PYRIDINE-5,6-DICARBOXYLATE
• 5-O-tert-butyl 6-O-methyl (6S)-3,4,6,7-tetrahydroimidazo[4,5-c]pyridine-5,6-dicarboxylate
• 5-Tert-butyl 6-methyl (6S)-3H,4H,6H,7H-imidazo[4,5-C]pyridine-5,6-dicarboxylate

• Inchi： 1S/C13H19N3O4/c1-13(2,3)20-12(18)16-6-9-8(14-7-15-9)5-10(16)11(17)19-4/h7,10H,5-6H2,1-4H3,(H,14,15)/t10-/m0/s1
• InChI Key： LGMBOMJYCVXRBA-JTQLQIEISA-N
• SMILES： O(C(N1CC2=C(C[C@H]1C(=O)OC)N=CN2)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 394
• XLogP3: 0.8
• Topological Polar Surface Area: 84.5

Additional information on 5-Tert-butyl 6-methyl (6S)-3H,4H,6H,7H-imidazo[4,5-C]pyridine-5,6-dicarboxylate

Introduction to 5-Tert-butyl 6-methyl (6S)-3H,4H,6H,7H-imidazo[4,5-C]pyridine-5,6-dicarboxylate (CAS No. 1820579-36-9)

5-Tert-butyl 6-methyl (6S)-3H,4H,6H,7H-imidazo[4,5-C]pyridine-5,6-dicarboxylate, identified by its unique Chemical Abstracts Service (CAS) number 1820579-36-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of multiple substituents, including a tert-butyl group, a methyl group, and a specific stereochemical configuration at the (6S) position, contributes to its distinct chemical properties and biological interactions.

The tert-butyl group at the 5-position enhances the lipophilicity of the molecule, facilitating its cellular penetration and interaction with biological targets. This feature is particularly valuable in drug design, as it can improve pharmacokinetic profiles such as absorption, distribution, metabolism, and excretion (ADME). The methyl group at the 6-position further modulates the electronic properties of the imidazopyridine core, influencing its reactivity and binding affinity. The stereochemical configuration at the (6S) position adds another layer of complexity, as enantiomeric purity is often critical for biological activity and safety.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the 5-Tert-butyl 6-methyl (6S)-3H,4H,6H,7H-imidazo[4,5-C]pyridine-5,6-dicarboxylate interacts with various biological targets by forming hydrogen bonds and hydrophobic interactions. These interactions are essential for modulating enzymatic activity and receptor binding. For instance, preliminary computational studies have indicated potential binding to enzymes involved in inflammatory pathways and metabolic regulation.

The dicarboxylate groups at the 5 and 6 positions introduce additional functional sites that can be exploited for further derivatization. These groups can undergo chemical modifications such as esterification or amidation to enhance solubility or target specificity. The versatility of these functional handles makes this compound a valuable scaffold for drug discovery programs targeting complex diseases.

In the realm of medicinal chemistry, imidazopyridines have been extensively studied due to their diverse biological activities. Several derivatives have shown promise in preclinical models as inhibitors of kinases, phosphodiesterases, and other enzymes implicated in cancer and inflammatory diseases. The structural features of 5-Tert-butyl 6-methyl (6S)-3H,4H,6H,7H-imidazo[4,5-C]pyridine-5,6-dicarboxylate, particularly its rigid heterocyclic core and strategic substituents, position it as a potent candidate for further exploration in this context.

Experimental validation of these hypotheses has begun to emerge in recent literature. In vitro assays have demonstrated that this compound exhibits inhibitory activity against certain kinases with IC50 values in the low micromolar range. Additionally, cell-based assays have revealed potential effects on cell proliferation and apoptosis in cancer cell lines. These preliminary findings underscore the compound's therapeutic potential and justify further investigation into its mechanism of action.

The synthesis of this complex molecule presents both challenges and opportunities for synthetic chemists. The construction of the imidazopyridine core requires multi-step reactions involving cyclization and functional group transformations. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and enantioselectivity. The introduction of the tert-butyl group and other substituents demands precise control over reaction conditions to ensure regioselectivity.

The stereochemical integrity of the (6S) configuration is particularly critical and has been achieved through asymmetric synthesis techniques such as chiral auxiliaries or transition-metal catalysis. These methods ensure that only one enantiomer is produced, which is often necessary for optimal biological activity while minimizing potential side effects from racemic mixtures.

As research in medicinal chemistry continues to evolve, so do the tools available for analyzing molecular interactions. Techniques such as X-ray crystallography have provided detailed insights into how this compound binds to its targets at an atomic level. These structural determinations not only validate computational predictions but also guide future modifications to enhance potency and selectivity.

The development of novel pharmaceuticals is a lengthy process that involves rigorous testing across multiple stages—from preclinical studies to clinical trials—and regulatory approvals before market entry. However,5-Tert-butyl 6-methyl (6S)-3H,4H,6H,7H-imidazo[4,5-C]pyridine-5,6-dicarboxylate represents an early yet promising candidate that could eventually contribute to addressing unmet medical needs.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like this one by predicting their biological activities based on structural features alone. These computational tools complement traditional experimental approaches by rapidly screening large libraries of compounds for potential hits.

In conclusion,5-Tert-butyl 6-methyl (6S)-3H;4-H; ; ; ; ; ; ; ; ; ; ; ; ; ; ; ; ;; -dicarboxylate (CAS No. 1820579-36-9) is a structurally intricate compound with significant therapeutic potential derived from its unique substitution pattern on an imidazopyridine scaffold; recent studies highlight its interactions with key biological targets; advances in synthetic chemistry; computational modeling; -and high-throughput screening technologies continue -to enhance our understanding -of its properties -and applications; further research will be -essential -to fully realize -its -therapeutic promise.